Cas no 954246-35-6 (3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide
• CAS No: 954246-35-6
• MF: C₂₄H₂₆ClN₃O₃
• MW: 439.934545040131
• CID: 6319045
• PubChem ID: 16892512
• Update Time: 2025-05-26

3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide
• F5022-0122
• 954246-35-6
• VU0630069-1
• 3-(2-chlorophenyl)-5-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-1,2-oxazole-4-carboxamide
• AKOS024490855
• 3-(2-chlorophenyl)-5-methyl-N-(3-(2-phenylmorpholino)propyl)isoxazole-4-carboxamide

• Inchi： 1S/C24H26ClN3O3/c1-17-22(23(27-31-17)19-10-5-6-11-20(19)25)24(29)26-12-7-13-28-14-15-30-21(16-28)18-8-3-2-4-9-18/h2-6,8-11,21H,7,12-16H2,1H3,(H,26,29)
• InChI Key： BNJOBPFPXLVWGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=C(C)ON=1)C(NCCCN1CCOC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 439.1662694g/mol
• Monoisotopic Mass: 439.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide

Professional Introduction to Compound with CAS No. 954246-35-6 and Product Name: 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide

The compound identified by the CAS number 954246-35-6 and the product name 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural motif incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a 1,2-oxazole ring, a heterocyclic scaffold that is widely recognized for its versatility in medicinal chemistry. The oxazole ring is a five-membered aromatic ring containing two nitrogen atoms, which can participate in various hydrogen bonding interactions and exhibit significant electronic properties. In this particular compound, the oxazole ring is further functionalized with a 5-methyl group, which influences the overall electronic distribution and reactivity of the molecule.

The presence of a 2-chlorophenyl substituent at the 3-position of the oxazole ring adds another layer of complexity to the molecule. Chlorophenyl groups are known to enhance lipophilicity and can interact with biological targets through hydrophobic interactions. This substitution pattern is often exploited in drug design to improve membrane permeability and target binding affinity. The combination of these features makes this compound a promising candidate for further exploration in pharmacological studies.

One of the most intriguing aspects of this compound is the N-terminal amide group linked to a 3-(2-phenylmorpholin-4-yl)propyl side chain. The morpholine moiety is a six-membered heterocycle containing an oxygen atom and two nitrogen atoms, which is commonly found in biologically active molecules. Morpholine derivatives are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms in this side chain can significantly influence the compound's pharmacokinetic properties and biological efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with potential target proteins. For instance, simulations have suggested that the 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl moiety may bind effectively to enzymes involved in inflammatory pathways. This finding aligns with recent research indicating that modulating these pathways could lead to novel therapeutic strategies for chronic diseases.

In addition to computational studies, experimental investigations have provided valuable insights into the pharmacological profile of this compound. Preliminary in vitro assays have demonstrated that it exhibits inhibitory activity against certain enzymes relevant to cancer metabolism. The oxazole ring and its associated functional groups appear to play a crucial role in mediating these effects by interacting with specific residues on the enzyme active site. These results are particularly noteworthy given the increasing interest in targeting metabolic pathways as a means of cancer therapy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high regioselectivity and yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating ion channel activity. The morpholine moiety, in particular, has been identified as a key element in influencing these interactions. Further studies are needed to fully elucidate these mechanisms and explore new therapeutic avenues.

From a regulatory perspective, ensuring compliance with pharmaceutical standards is paramount when developing new compounds like this one. Rigorous testing for purity, stability, and toxicity is essential before moving into clinical trials. Collaborative efforts between chemists, biologists, and regulatory experts are crucial in navigating these challenges effectively.

The future direction of research on this compound will likely involve both computational and experimental approaches. Advanced modeling techniques can help predict additional biological activities and optimize its structure for improved efficacy. Simultaneously, wet-lab experiments will be necessary to validate these predictions and gain deeper insights into its mechanism of action.

In conclusion, the compound identified by CAS number 954246-35-6 and named 3-(2-chlorophenyl)-5-methyl-N-3-(2-phenylmorpholin-4-yl)propyl-1,2-oxazole-4-carboxamide represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive subject for future research aimed at developing new therapeutic agents.